Cas no 151870-74-5 (Kinsenoside)

Kinsenoside structure
Kinsenoside structure
Product Name:Kinsenoside
CAS No:151870-74-5
MF:C10H16O8
MW:264.229244232178
CID:178518
PubChem ID:10422896
Update Time:2025-09-22

Kinsenoside Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, 4-(b-D-glucopyranosyloxy)dihydro-,(4R)-
    • (4R)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-one
    • Kinsenoside
    • goodyeroside
    • (4R)-4-(beta-D-Glucopyranosyloxy)dihydro-2(3H)-furanone
    • (+)-Kinsenoside
    • 3-(r)-beta-d-glucopyranosyloxybutanolide
    • 2(3H)-Furanone, 4-(.beta.-D-glucopyranosyloxy)dihydro-, (R)-
    • (4R)-4-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXOLAN-2-ONE
    • AC-34368
    • MS-23724
    • DTXSID20164895
    • Kinsenoside;(+)-Kinsenoside
    • (3R)-5-Oxotetrahydro-3-furanyl beta-D-glucopyranoside
    • 151870-74-5
    • (R)-4-(((2R,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)dihydrofuran-2(3H)-one
    • AKOS040756468
    • EX-A5530
    • MFCD11100290
    • BDBM50565474
    • SCHEMBL17223622
    • HY-N2292
    • CHEBI:188580
    • CS-0019620
    • CHEMBL4781365
    • 211107-44-7
    • 2(3H)-Furanone, 4-(beta-D-glucopyranosyloxy)dihydro-, (R)-
    • (4R)-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxolan-2-one
    • DTXCID3087386
    • DA-54638
    • MDL: MFCD11100290
    • Inchi: 1S/C10H16O8/c11-2-5-7(13)8(14)9(15)10(18-5)17-4-1-6(12)16-3-4/h4-5,7-11,13-15H,1-3H2/t4-,5-,7-,8+,9-,10-/m1/s1
    • InChI Key: MQEPWBMWFIVRPS-ZGSHZZHUSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1COC(C1)=O)O)O)O

Computed Properties

  • Exact Mass: 264.08500
  • Monoisotopic Mass: 264.08451746 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126
  • Molecular Weight: 264.23
  • XLogP3: -2.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: 570.2±50.0 °C at 760 mmHg
  • Flash Point: 226.2±23.6 °C
  • Solubility: Soluble (999 g/l) (25 º C),
  • PSA: 125.68000
  • LogP: -2.88160
  • Vapor Pressure: 0.0±3.6 mmHg at 25°C

Kinsenoside Security Information

Kinsenoside Pricemore >>

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Kinsenoside Production Method

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